![molecular formula C14H11BrO3 B097236 3-(Benzyloxy)-4-bromobenzoic acid CAS No. 17054-27-2](/img/structure/B97236.png)
3-(Benzyloxy)-4-bromobenzoic acid
Overview
Description
3-(Benzyloxy)-4-bromobenzoic acid, also known as 4-bromobenzyloxybenzoic acid, is an organic compound belonging to the class of benzoic acids. It is a white solid with a melting point of 135-137°C and a boiling point of 203-206°C. It is widely used in organic synthesis and as a pharmaceutical intermediate. It is also used as a reagent in the synthesis of various compounds and as a starting material for the synthesis of important drugs such as antibiotics and anti-inflammatory agents.
Scientific Research Applications
Synthesis of Complex Compounds
- Microwave-Assisted Cyclization: Aryl 2-bromobenzoates, like 3-(Benzyloxy)-4-bromobenzoic acid, can be cyclized using microwave irradiation in the presence of K2CO3 to form 6 H-benzo[c]chromen-6-ones and their analogues. This process has been studied for its efficiency and yield rates (Dao et al., 2018).
- Aryne-Forming Reactions: The base-initiated generation of aryne intermediates from haloarenes like this compound under low temperatures is a notable chemical process. Such reactions are instrumental in creating various benzoic acids (Wang et al., 1998).
Electrochemical Studies
- Electrooxidation on Pt Electrode: The electrochemical oxidation of 3-bromobenzoic acid derivatives on a platinum electrode in alkali solution reveals important electrooxidation processes. This includes the generation of free radicals and subsequent reactions leading to products like phenol (Yong, 2013).
Structural and Thermodynamic Investigations
- Structure-Property Relationships: Studies involving bromobenzoic acids, including derivatives like this compound, focus on the thermodynamics of their sublimation, fusion, and vaporization. Such research is key in understanding the solubility and stability of these compounds (Zherikova et al., 2016).
Pharmaceutical Applications
- Cholinesterase Inhibitors: Certain derivatives of benzoic acids, including this compound, have been studied for their potential as cholinesterase inhibitors, which are relevant in the treatment of diseases like Alzheimer's (Kos et al., 2021).
Green Chemistry Applications
- Catalyst-Free P-C Coupling Reactions: Research has demonstrated that halobenzoic acids can undergo P-C coupling reactions in water under microwave irradiation without a catalyst. This promotes greener chemistry methods (Jablonkai & Keglevich, 2015).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that benzylic compounds often interact with various enzymes and receptors in the body . The bromine atom and benzyloxy group in the compound could potentially enhance its reactivity, making it a suitable candidate for various chemical transformations .
Mode of Action
Benzylic compounds are known to undergo various reactions, including free radical reactions and nucleophilic substitutions . The bromine atom in the compound can be replaced by other groups in a substitution reaction, potentially leading to changes in the compound’s activity .
Biochemical Pathways
For instance, they can undergo oxidation and reduction reactions, which can affect various metabolic pathways .
Pharmacokinetics
The presence of the bromine atom and benzyloxy group could potentially affect the compound’s bioavailability and distribution in the body .
Result of Action
Benzylic compounds are known to interact with various cellular components, potentially leading to changes in cellular function .
Action Environment
The action, efficacy, and stability of 3-(Benzyloxy)-4-bromobenzoic acid can be influenced by various environmental factors. For instance, the pH and temperature of the environment can affect the compound’s reactivity and stability .
Biochemical Analysis
Biochemical Properties
. Its structure suggests potential interactions with enzymes, proteins, and other biomolecules. For instance, the benzyloxy group may undergo reactions at the benzylic position, such as free radical bromination, nucleophilic substitution, and oxidation . These reactions could potentially influence the activity of enzymes and proteins that interact with 3-(Benzyloxy)-4-bromobenzoic acid.
Cellular Effects
Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Based on its structure, it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
There is currently no available data on the effects of different dosages of this compound in animal models
Properties
IUPAC Name |
4-bromo-3-phenylmethoxybenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrO3/c15-12-7-6-11(14(16)17)8-13(12)18-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZTGRPMLINNFLJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=CC(=C2)C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10627520 | |
Record name | 3-(Benzyloxy)-4-bromobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10627520 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17054-27-2 | |
Record name | 3-(Benzyloxy)-4-bromobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10627520 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(Benzyloxy)-4-bromobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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